molecular formula C18H15Br2Sb B073188 Triphenylantimony dibromide CAS No. 1538-59-6

Triphenylantimony dibromide

Cat. No. B073188
CAS RN: 1538-59-6
M. Wt: 512.9 g/mol
InChI Key: QHXPZUYAVMUVJN-UHFFFAOYSA-L
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Description

Triphenylantimony dibromide is a chemical compound with the molecular formula C18H15Br2Sb . It is a white crystal that is moisture sensitive .


Synthesis Analysis

Triphenylantimony dipropionate was prepared by reacting triphenylantimony dibromide with sodium salt of propionic acid in toluene at 90°C .


Molecular Structure Analysis

The structure of Triphenylantimony dibromide was determined by X-ray diffraction . The Sb atom exhibits trigonal bipyramidal coordination .


Chemical Reactions Analysis

Triphenylantimony(V) catecholate complexes were synthesized by an exchange reaction between the corresponding catechol-thioethers and triphenylantimony(V) dibromide in toluene solution .


Physical And Chemical Properties Analysis

Triphenylantimony dibromide has a melting point of 216 °C . It is sensitive to moisture .

Scientific Research Applications

Synthesis of Polyfunctional Sterically Hindered Catechols

Triphenylantimony dibromide is used in the synthesis of new polyfunctional sterically hindered 3,5-di-tert-butylcatechols with an additional phenolic group in the sixth position connected by a bridging sulfur atom . The exchange reaction between catechols and triphenylantimony (V) dibromide in the presence of triethylamine leads to the corresponding triphenylantimony (V) catecholates .

Redox Properties

The electrochemical properties of catechols and catecholates synthesized using triphenylantimony dibromide were investigated using cyclic voltammetry . The electrochemical oxidation of these compounds at the first stage proceeds with the formation of the corresponding o-benzoquinones .

Synthesis of Triphenylantimony (V) Catecholates

Triphenylantimony(V) catecholate complexes were synthesized by an exchange reaction between the corresponding catechol-thioethers and triphenylantimony(V) dibromide in toluene solution in the presence of triethylamine .

Electrochemical Properties of Catechol Thioether Derivatives

The electrochemical oxidation of the complexes involved the catecholate group as well as the thioether linker . The introduction of a thioether fragment into the aromatic ring of catechol ligand led to a shift in the potential of the “catechol/o-semiquinone” redox transition to the anodic region .

Antiradical Activity

The radical scavenging activity of the complexes synthesized using triphenylantimony dibromide was determined in the reaction with DPPH radical . These compounds demonstrate a wide spectrum of pharmacological activity .

Synthesis of Triphenylantimony Dipropionate

Triphenylantimony dipropionate Ph3Sb [OC(O)C2H5]2 was prepared by reacting triphenylantimony dibromide with sodium salt of propionic acid in toluene at 90°C .

Safety and Hazards

Triphenylantimony dibromide is harmful if swallowed or inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory irritation .

Future Directions

Triphenylantimony dibromide has been used in the synthesis of new antimony-containing Os3 clusters via Sb–Ph bond cleavage . This suggests potential future directions in the synthesis of new compounds.

properties

IUPAC Name

dibromo(triphenyl)-λ5-stibane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/3C6H5.2BrH.Sb/c3*1-2-4-6-5-3-1;;;/h3*1-5H;2*1H;/q;;;;;+2/p-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QHXPZUYAVMUVJN-UHFFFAOYSA-L
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)[Sb](C2=CC=CC=C2)(C3=CC=CC=C3)(Br)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15Br2Sb
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00305981
Record name Triphenylantimonydibromide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00305981
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

512.9 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Triphenylantimony dibromide

CAS RN

1538-59-6
Record name NSC173041
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Record name Triphenylantimonydibromide
Source EPA DSSTox
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Record name Triphenylantimony dibromide
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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